2-(3,4-dihydroisoquinolin-2(1H)-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C29H32N4O2S2
• Molecular Weight: 532.7 g/mol
• IUPAC Name: (5Z)-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-heptyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C29H32N4O2S2/c1-3-4-5-6-9-15-33-28(35)24(37-29(33)36)18-23-26(30-25-20(2)11-10-16-32(25)27(23)34)31-17-14-21-12-7-8-13-22(21)19-31/h7-8,10-13,16,18H,3-6,9,14-15,17,19H2,1-2H3/b24-18-
• InChI Key: LQVDKOPZEOXXOF-MOHJPFBDSA-N
• Isomeric SMILES: CCCCCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCC5=CC=CC=C5C4)/SC1=S
• Canonical SMILES: CCCCCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCC5=CC=CC=C5C4)SC1=S

Description

The compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one features a fused pyrido[1,2-a]pyrimidin-4-one core substituted with a dihydroisoquinoline moiety at position 2 and a (Z)-configured thiazolidinone-methylidene group at position 2. The thiazolidinone ring is further modified with a heptyl chain at position 3, enhancing lipophilicity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Similarities and Variations

Pyrimidinone Derivatives

The pyrido[1,2-a]pyrimidin-4-one scaffold is structurally analogous to pyrazolo[3,4-d]pyrimidin-4-one (e.g., compounds 10a and 10b in ) and coumarin-linked pyrimidin-2(1H)-ones (e.g., 4i in ). Key differences include:

• Substituent Diversity: The target compound’s dihydroisoquinoline and heptyl-thiazolidinone groups contrast with phenyl-thiazolidinone (in 10a) and coumarin-tetrazole (in 4i) substituents.

Thiazolidinone-Containing Compounds

The thiazolidinone ring is a shared feature with 10a and 10b (). However:

• Configuration : The (Z)-geometry of the methylidene group in the target compound may influence steric interactions compared to other configurations.
• Side Chains : The heptyl chain vs. phenyl/chlorophenyl groups in 10a/b could modulate target selectivity or metabolic stability .

Chemoinformatic Similarity Analysis

Using Tanimoto coefficients ():

• Shared Features: Thiazolidinone and pyrimidinone cores yield moderate similarity (~0.4–0.6) with 10a/b.
• Divergence: The dihydroisoquinoline and heptyl groups reduce similarity (~0.2–0.3) with coumarin derivatives like 4i .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Bioactivity	Reference
Target Compound	Pyrido[1,2-a]pyrimidin-4-one	Dihydroisoquinoline, Heptyl-thiazolidinone	Not reported	-
10a ()	Pyrazolo[3,4-d]pyrimidin-4-one	Phenyl-thiazolidinone	Anti-inflammatory
4i ()	Pyrimidin-2(1H)-one	Coumarin, Tetrazole	Not reported